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Compound of Interest

Compound Name: 21-Methylpentacosanoyl-CoA

Cat. No.: B15547738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure of 21-
Methylpentacosanoyl-CoA, a coenzyme A derivative. The information is presented to be a
valuable resource for researchers and professionals in the fields of biochemistry and drug
development.

Chemical and Physical Properties

21-Methylpentacosanoyl-CoA is a complex biomolecule that plays a role in fatty acid
metabolism. Its fundamental properties are summarized in the table below.

Property Value
Molecular Formula C47HB6N7017P3S[1]
Molecular Weight 1146.21 g/mol [1]
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Structural Elucidation
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The structure of 21-Methylpentacosanoyl-CoA can be deconstructed into three primary
components: a long-chain fatty acyl group (21-methylpentacosanoyl), a pantothenic acid unit,
and a 3'-phospho-adenosine diphosphate (ADP) moiety. These components are linked together
to form the complete coenzyme A derivative.

The fatty acyl group, 21-methylpentacosanoic acid, is a 25-carbon chain with a methyl group
attached at the 21st carbon. This acyl group is attached to the cysteamine part of the
coenzyme A molecule via a thioester bond.

The following diagram illustrates the chemical structure of 21-Methylpentacosanoyl-CoA.

Caption: Chemical structure of 21-Methylpentacosanoyl-CoA.

Experimental Protocols

Currently, there is a lack of detailed, publicly available experimental protocols specifically for
the synthesis or analysis of 21-Methylpentacosanoyl-CoA. However, general methods for the
synthesis and analysis of other long-chain acyl-CoAs can be adapted. These methodologies
typically involve:

o Synthesis: The synthesis of long-chain acyl-CoAs can be achieved through the reaction of
the corresponding fatty acid with coenzyme A, often activated as an N-hydroxysuccinimide
ester or by using a carbodiimide coupling agent.

 Purification: Purification is commonly performed using reversed-phase high-performance
liquid chromatography (HPLC).

o Characterization: Characterization and confirmation of the structure are typically carried out
using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Signaling Pathways and Logical Relationships

As a long-chain fatty acyl-CoA, 21-Methylpentacosanoyl-CoA is presumed to be an
intermediate in fatty acid metabolism. It can likely participate in beta-oxidation or be
incorporated into complex lipids. The logical workflow for its metabolic involvement is depicted
below.
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Caption: Potential metabolic fate of 21-Methylpentacosanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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